1-(3-Fluorophenyl)-2-piperidino-1-ethanone

• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-2-piperidin-1-ylethanone
• InChI: InChI=1S/C13H16FNO/c14-12-6-4-5-11(9-12)13(16)10-15-7-2-1-3-8-15/h4-6,9H,1-3,7-8,10H2
• InChI Key: SKMPCOWKGMSVJC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)C2=CC(=CC=C2)F

Description

1-(3-Fluorophenyl)-2-piperidino-1-ethanone is a useful research compound. Its molecular formula is C13H16FNO and its molecular weight is 221.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-1-(3-fluoro-phenyl)-ethanone (5.0 g; 23.04 mmol; 1.0 eq.), piperidine (2.30 ml; 23.04 mmol; 1.0 eq.) and DIEA (4.89 ml; 27.65 mmol; 1.20 eq.) in CHCl3 (100 mL) was heated for reflux overnight. The mixture was partitioned between CHCl3 and saturated aqueous NaHCO3. The separated organic layer was dried over MgSO4, filtered and concentrated. The residue was purified through flash chromatography on silica gel to afford the title compound. LC-MS: 222 (M+H).